4-((6-methyl-4-phenylquinazolin-2-yl)amino)-N-(o-tolyl)benzamide

• IUPAC Name: N-(2-methylphenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide
• InChI: InChI=1S/C29H24N4O/c1-19-12-17-26-24(18-19)27(21-9-4-3-5-10-21)33-29(32-26)30-23-15-13-22(14-16-23)28(34)31-25-11-7-6-8-20(25)2/h3-18H,1-2H3,(H,31,34)(H,30,32,33)
• InChI Key: FOZDVAYRXYNUPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)NC4=CC=C(C=C4)C(=O)NC5=CC=CC=C5C
• Molecular Formula: C29H24N4O
• Molecular Weight: 444.5 g/mol

Description

4-((6-methyl-4-phenylquinazolin-2-yl)amino)-N-(o-tolyl)benzamide is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound is also known as MTB, and it has been found to have a wide range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Scientific Research Applications

Synthesis and Chemical Transformations

Quinazoline derivatives have been synthesized through various methods, demonstrating the chemical versatility and potential for creating compounds with specific properties. For instance, the synthesis of quinazoline compounds often involves reactions with nitriles and subsequent alkylation, showing a pathway to obtain structurally diverse molecules with potential biological activities (Gromachevskaya et al., 2017). Similarly, the facile one-pot synthesis of substituted benzamides and quinazolin-4(3H)-ones highlights the efficiency of producing quinazoline derivatives under varied conditions (Mohebat et al., 2015).

Biological Activities and Potential Applications

Quinazoline derivatives have been extensively studied for their biological activities, including anticancer, antibacterial, and anticonvulsant effects. For example, compounds synthesized with quinazoline frameworks have been evaluated for their antitumor activity against human cancer cell lines, with some showing significant potency compared to reference drugs (Al-Romaizan et al., 2019). The exploration of quinazolinone derivatives as EGFR inhibitors also demonstrates their potential in developing novel anti-cancer drugs, showing significant inhibitory effects against various tumor cells (Zhang et al., 2021).

Antimicrobial and Antioxidant Studies

The antimicrobial and antioxidant properties of quinazoline derivatives have been a subject of research, indicating their broad spectrum of potential therapeutic applications. For instance, synthesized quinazolin derivatives have shown promising antibacterial and anticancer activities, suggesting their role in addressing microbial infections and cancer treatment (Bondock & Gieman, 2015). Additionally, quinazolin derivatives have been studied for their antioxidant capabilities, providing insights into their potential use in combating oxidative stress-related conditions (Al-azawi, 2016).